![molecular formula C19H22N2O6S B3449357 N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide](/img/structure/B3449357.png)
N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide, also known as BDA-410, is a compound that has been widely studied for its potential therapeutic applications.
Mechanism of Action
N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide exerts its therapeutic effects through the inhibition of the protein kinase B (AKT) signaling pathway, which is involved in various cellular processes, including cell growth, survival, and metabolism. This compound inhibits AKT by binding to its pleckstrin homology (PH) domain, which is responsible for the recruitment of AKT to the plasma membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, inhibition of angiogenesis, protection of neurons from damage, improvement of cognitive function, reduction of inflammation, and improvement of vascular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide for lab experiments is its specificity for the AKT signaling pathway, which allows for the targeted inhibition of this pathway without affecting other cellular processes. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective inhibition.
Future Directions
There are several future directions for the study of N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide, including the development of more potent analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of this compound in combination with other therapeutic agents may provide synergistic effects and improve its efficacy.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disease research, this compound has been shown to protect neurons from damage and improve cognitive function. In cardiovascular disease research, this compound has been shown to reduce inflammation and improve vascular function.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(tert-butylsulfamoyl)phenoxy]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O6S/c1-19(2,3)21-28(23,24)15-7-5-14(6-8-15)25-11-18(22)20-13-4-9-16-17(10-13)27-12-26-16/h4-10,21H,11-12H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNYPDBVHHZZGSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.